1-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-phenylpiperazine

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-5-[(4-phenylpiperazin-1-yl)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C21H24N4O3/c1-26-18-9-8-16(14-19(18)27-2)21-22-20(28-23-21)15-24-10-12-25(13-11-24)17-6-4-3-5-7-17/h3-9,14H,10-13,15H2,1-2H3
• InChI Key: ZGZWSHRRFJWWDN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)CN3CCN(CC3)C4=CC=CC=C4)OC
• Molecular Formula: C21H24N4O3
• Molecular Weight: 380.4 g/mol

Description

1-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-phenylpiperazine, also known as DMOP-DOPP, is a novel compound that has gained significant attention in the field of medicinal chemistry. This compound has shown promising results in various scientific research studies, particularly in the area of neuroscience.

Mechanism of Action

The mechanism of action of 1-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-phenylpiperazine involves its interaction with dopamine D2 and serotonin 5-HT1A receptors in the brain. It acts as a partial agonist at these receptors, which results in the modulation of neurotransmitter release. This modulation of neurotransmitter release is thought to be responsible for the therapeutic effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. It has been shown to increase dopamine and serotonin levels in the brain, which are associated with improved mood and reduced anxiety. This compound has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-phenylpiperazine is its high selectivity for dopamine D2 and serotonin 5-HT1A receptors, which makes it a potentially useful tool for studying the role of these receptors in various neurological disorders. However, one of the limitations of this compound is its relatively low potency compared to other compounds that target these receptors. This may limit its usefulness in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-phenylpiperazine. One area of interest is its potential use in the treatment of drug addiction, particularly for reducing drug-seeking behavior. Another area of interest is its potential use in the treatment of depression and anxiety, as it has been shown to have anxiolytic and antidepressant effects in animal models. Additionally, there is potential for further optimization of this compound to increase its potency and selectivity for dopamine D2 and serotonin 5-HT1A receptors.

Scientific Research Applications

1-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-phenylpiperazine has been extensively studied for its potential therapeutic applications in various neurological disorders such as Parkinson's disease, depression, and anxiety. It has been shown to have a high affinity for dopamine D2 and serotonin 5-HT1A receptors, which are implicated in the pathophysiology of these disorders. This compound has also been studied for its potential use in drug abuse treatment, as it has been shown to reduce drug-seeking behavior in animal models.